Cas no 99110-81-3 (4(1H)-Pyridinone,1-ethyl-3-hydroxy-)

• Product Name: 4(1H)-Pyridinone,1-ethyl-3-hydroxy-
• CAS No: 99110-81-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 810655
• PubChem ID: 3025073
• Update Time: 2025-04-19

4(1H)-Pyridinone,1-ethyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,1-ethyl-3-hydroxy-
• 3-hydroxypyridin-2-one
• 99110-81-3
• 4(1H)-Pyridinone, 1-ethyl-3-hydroxy-
• N-ETHYL-HYDROXYPYRID-4-ONE
• CP02 Indium
• SCHEMBL7640934
• DTXSID10879123
• 1-ethyl-3-hydroxypyridin-4-one
• 1-Ethyl-3-hydroxy-4(1H)-pyridinone

• Inchi： 1S/C7H9NO2/c1-2-8-4-3-6(9)7(10)5-8/h3-5,10H,2H2,1H3
• InChI Key： KSFQNMZAJKFRIO-UHFFFAOYSA-N
• SMILES： OC1C(C=CN(C=1)CC)=O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų